Cas no 61114-41-8 (2-(4-chlorophenyl)cyclopropan-1-amine)

• Product Name: 2-(4-chlorophenyl)cyclopropan-1-amine
• CAS No: 61114-41-8
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• CID: 503685
• PubChem ID: 3017232
• Update Time: 2026-04-29

2-(4-chlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2-(4-chlorophenyl)-
• 2-(4-chlorophenyl)cyclopropan-1-amine
• 2-(4-chlorophenyl)Cyclopropanamine
• 2-(p-Chlorophenyl)cyclopropylamine

Computed Properties

• Exact Mass: 167.0503

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-chlorophenyl)cyclopropan-1-amine

Introduction to 2-(4-chlorophenyl)cyclopropan-1-amine (CAS No. 61114-41-8)

2-(4-chlorophenyl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 61114-41-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring fused with a chlorophenyl group and an amine substituent, has garnered attention due to its structural uniqueness and potential biological activities. The cyclopropane moiety, known for its strained three-membered ring, often enhances the bioactivity of connected molecules, making it a valuable scaffold in drug design. The presence of the chlorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets, while the amine functionality provides a site for further derivatization and functionalization.

The synthesis and exploration of 2-(4-chlorophenyl)cyclopropan-1-amine have been subjects of considerable interest in academic and industrial research. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into diverse pharmacological studies. The compound's structural features make it a promising candidate for investigating various therapeutic pathways, particularly in oncology and inflammation research.

In the context of oncology research, 2-(4-chlorophenyl)cyclopropan-1-amine has been examined for its potential as an inhibitor of certain kinases involved in cancer cell proliferation. Studies have indicated that the cyclopropane ring can interact with specific pockets on target enzymes, leading to altered enzyme activity. Furthermore, the chlorophenyl group may enhance binding affinity through hydrophobic interactions and electronic effects. Preliminary in vitro studies have shown promising results in disrupting signaling pathways critical for tumor growth, suggesting its potential as a lead compound for further development.

Beyond oncology, 2-(4-chlorophenyl)cyclopropan-1-amine has also been explored for its anti-inflammatory properties. The amine group allows for modifications that can target inflammatory cytokines and enzymes. Research has highlighted the compound's ability to modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key players in the inflammatory response. By inhibiting these enzymes, 2-(4-chlorophenyl)cyclopropan-1-amine may offer a novel approach to managing chronic inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic profile of 2-(4-chlorophenyl)cyclopropan-1-amine is another area of active investigation. The cyclopropane ring can influence metabolic stability, while the chlorophenyl group may affect distribution and excretion. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict how this compound behaves within biological systems. These studies aim to optimize dosing regimens and minimize potential adverse effects, ensuring its safe and effective use in therapeutic applications.

Recent clinical trials have begun to evaluate the efficacy of derivatives of 2-(4-chlorophenyl)cyclopropan-1-amine in treating specific diseases. While results are still preliminary, early data suggest that certain modifications can enhance therapeutic outcomes without compromising safety. The flexibility provided by the amine group allows researchers to fine-tune the compound's properties, making it adaptable to various therapeutic needs. This adaptability is crucial for developing drugs that can address complex diseases with multiple underlying mechanisms.

The future direction of research on 2-(4-chlorophenyl)cyclopropan-1-amine is likely to focus on expanding its applications into other therapeutic areas. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are particularly promising fields for exploration due to the compound's ability to interact with protein misfolding pathways. Additionally, studies on its antimicrobial properties are underway, as modifications to its structure may enhance its efficacy against resistant bacterial strains.

In conclusion,2-(4-chlorophenyl)cyclopropan-1-amine (CAS No. 61114-41-8) represents a fascinating compound with diverse potential applications in pharmaceuticals. Its unique structural features offer opportunities for designing molecules that can interact with biological targets in novel ways. As research continues to uncover new therapeutic possibilities,2-(4-chlorophenyl)cyclopropan-1-amine is poised to play a significant role in addressing some of today's most challenging medical conditions.